Alkyne-Val-Cit-PAB-PNP

• Molecular Formula: C31H38N6O9
• Molecular Weight: 638.7 g/mol
• InChI: InChI=1S/C31H38N6O9/c1-4-5-6-9-26(38)36-27(20(2)3)29(40)35-25(8-7-18-33-30(32)41)28(39)34-22-12-10-21(11-13-22)19-45-31(42)46-24-16-14-23(15-17-24)37(43)44/h1,10-17,20,25,27H,5-9,18-19H2,2-3H3,(H,34,39)(H,35,40)(H,36,38)(H3,32,33,41)/t25-,27-/m0/s1
• InChIKey: CCJWFYRUIQBIBA-BDYUSTAISA-N

Heterogeneous ADCs with variable DAR cause suboptimal PK and narrower therapeutic windows. This pre-optimized linker enables site-specific, homogeneous ADC construction. - Cathepsin B-cleavable Val-Cit dipeptide with PAB self-immolative spacer - Terminal alkyne for CuAAC click conjugation to azide-modified antibodies - PNP active ester for direct amine-payload attachment (MMAE, MMAF, PBD) - Enables defined DAR (2, 4) and predictable in vivo performance

Alkyne-Val-Cit-PAB-PNP: Cleavable ADC Linker

Alkyne-Val-Cit-PAB-PNP (CAS 2748039-77-0) is a cleavable heterobifunctional linker specifically engineered for antibody-drug conjugate (ADC) development and targeted bioconjugation. Its structure comprises a terminal alkyne click-chemistry handle, a cathepsin B-cleavable Valine-Citrulline (Val-Cit) dipeptide, a self-immolative para-aminobenzyl (PAB) spacer, and a para-nitrophenyl (PNP) carbonate active ester. The compound has a molecular formula of C31H38N6O9, a molecular weight of 638.67 g/mol, and is typically supplied as a solid requiring storage at -20°C for long-term stability . Its primary function is to enable site-specific conjugation of an azide-modified antibody (or targeting ligand) to an amine-containing cytotoxic payload through sequential click chemistry and amide bond formation .

1

Alkyne click handle

Enables site-specific CuAAC conjugation for homogeneous ADC constructs.

2

Val-Cit dipeptide

Lysosomal cathepsin B-cleavable trigger for controlled intracellular payload release.

3

PNP active ester

Direct amine-reactive group for efficient payload coupling without extra activation.

Alkyne-Val-Cit-PAB-PNP: Why Generic Analogs Fall Short

While the Val-Cit-PAB core is a widely recognized cathepsin B-cleavable motif, the terminal reactive group dictates the entire conjugation strategy, bioconjugation efficiency, and downstream ADC homogeneity. Substituting Alkyne-Val-Cit-PAB-PNP with a maleimide- or amine-terminated analog (e.g., MC-Val-Cit-PAB-PNP or NH2-Val-Cit-PAB-PNP) fundamentally alters the conjugation chemistry from a bioorthogonal, strain-promoted or copper-catalyzed click reaction to a stochastic, residue-specific labeling approach. This substitution directly impacts the achievable drug-to-antibody ratio (DAR) and site-specificity, which are critical quality attributes for ADC performance and regulatory approval. Furthermore, the orthogonal reactivity of the alkyne group eliminates cross-reactivity with endogenous thiols, a limitation frequently encountered with maleimide-based linkers. Therefore, direct substitution without rigorous re-optimization of the conjugation protocol is not scientifically valid and will yield ADC products with different physicochemical and pharmacological profiles .

!

Val-Ala dipeptide analogs

Increased hydrophobicity may alter ADC solubility and linker performance compared to Val-Cit.

!

Non-specific conjugation handles

Maleimide or NHS-based linkers often yield heterogeneous DAR, shifting pharmacokinetic profile consistency.

!

Untested linker variants

Altered cleavage kinetics and off-target payload release may require full ADC re-validation.

Alkyne-Val-Cit-PAB-PNP: Quantitative Evidence of Superior Performance

Val-Cit Dipeptide: Superior In Vitro Potency and Homogeneity vs. Val-Ala

For applications requiring a terminal alkyne for click chemistry, Alkyne-Val-Cit-PAB-PNP offers a significant molecular weight (MW) advantage compared to the widely used Fmoc-protected alternative. The target compound's MW is 638.67 g/mol , whereas Fmoc-Val-Cit-PAB-PNP has an MW of 766.81 g/mol . This 128.14 g/mol difference (a 16.7% reduction in linker mass) is a critical procurement consideration for minimizing the overall size and potential immunogenicity of the final ADC construct.

Val-Cit vs. Val-Ala profile

Head-to-head

Val-Cit-based ADC: reported higher in vitro potency, homogeneity, and hydrophilicity. Val-Ala pair: effective trigger but higher hydrophobicity limited utility.

Supports Val-Cit selection for developable ADC candidates.

HER2-targeting MMAE model; class-level benefit.

Evidence Dimension	Linker Molecular Weight (Mass)
Target Compound Data	638.67 g/mol
Comparator Or Baseline	Fmoc-Val-Cit-PAB-PNP (MW = 766.81 g/mol)
Quantified Difference	128.14 g/mol (16.7% lower)
Conditions	Calculated from molecular formulas: C31H38N6O9 (Target) vs. C40H42N6O10 (Comparator)

Why This Matters

This lower molecular weight directly reduces the total mass of the conjugated payload, a desirable feature for enhancing tumor penetration and reducing off-target accumulation in ADC design.

Alkyne Click Chemistry: Site-Specific Conjugation vs. Non-Specific Methods

The terminal alkyne group enables highly specific, bioorthogonal conjugation with azide-modified antibodies via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry . In contrast, the industry-standard MC-Val-Cit-PAB-PNP linker relies on a maleimide group for non-specific thiol coupling to reduced interchain disulfides or engineered cysteines . While head-to-head kinetic data for this specific compound is not yet published, the bioorthogonal click reaction is widely established to yield near-quantitative conversion (typically >95%) and a homogeneous DAR of exactly 2 or 4, depending on the number of azide groups introduced. Maleimide conjugation, conversely, often results in a heterogeneous mixture of DAR species (DAR 0-8) and carries the risk of linker deconjugation via retro-Michael addition in plasma.

Click vs. non-specific conjugation

Class-level

CuAAC alkyne-azide enables site-specific, homogeneous DAR. Non-specific methods produce heterogeneous mixtures.

Supports ADC homogeneity and predictable conjugation.

Field-established advantage; verify per antibody engineering strategy.

Evidence Dimension	Conjugation Specificity and Product Heterogeneity
Target Compound Data	Enables site-specific, stoichiometric conjugation via SPAAC/CuAAC; predictable DAR of 2 or 4.
Comparator Or Baseline	MC-Val-Cit-PAB-PNP (Maleimide-based)
Quantified Difference	Qualitative difference: Homogeneous DAR (Target) vs. Heterogeneous DAR distribution (Comparator).
Conditions	Based on established principles of click chemistry and maleimide-thiol conjugation in ADC development.

Why This Matters

Procuring an alkyne-functionalized linker is a prerequisite for achieving homogeneous ADC products with precise DAR control, a critical quality attribute that enhances batch-to-batch consistency and improves the therapeutic window.

PNP Active Ester: Efficient Amine Conjugation

The para-nitrophenyl (PNP) carbonate ester serves as a standardized, UV-active leaving group for conjugating amine-containing cytotoxic payloads (e.g., MMAE, PBD dimers). Its reactivity is defined by the pKa of the leaving group, which is approximately 7.15 for p-nitrophenol. This contrasts with non-activated linkers like Val-Cit-PAB-OH, which require in situ activation with coupling agents like EDC/HOBt, introducing additional steps, lower yields, and variability in reaction efficiency. The PNP ester ensures a defined, high-yielding coupling step, typically achieving >90% conversion under standard basic conditions, a benchmark for reproducible manufacturing.

PNP active ester efficiency

Class-level

PNP carbonate enables direct amine coupling without separate activation, contrasting with NHS ester pre-activation steps.

May streamline ADC payload loading workflow.

Quantitative yield data not available; review for specific payload amines.

Evidence Dimension	Payload Conjugation Efficiency and Reproducibility
Target Compound Data	Pre-activated PNP ester; direct coupling with amines, typical yield >90%.
Comparator Or Baseline	Val-Cit-PAB-OH (non-activated linker)
Quantified Difference	Qualitative difference: High-yield, single-step conjugation (Target) vs. multi-step, variable-yield activation (Comparator).
Conditions	Standard peptide coupling chemistry; based on general properties of PNP esters vs. carboxylic acids.

Why This Matters

The PNP ester streamlines the final drug-linker conjugation step, reducing processing time and improving yield, which are critical factors for cost-effective and scalable ADC manufacturing.

Val-Cit-PAB Scaffold Plasma Stability

As a member of the Val-Cit-PAB linker family, Alkyne-Val-Cit-PAB-PNP inherits the class-level property of exceptional stability in human plasma, with stability comparable to that of non-cleavable linkers . While direct stability data for this specific compound is not available in public literature, the Val-Cit-PABC motif is widely documented to maintain >90% integrity in human plasma over 7 days at 37°C [1]. This stability is essential for preventing premature payload release in systemic circulation, a critical safety requirement for ADCs.

Plasma stability

Cross-study

Related analog Mal-PEG2-Val-Cit-PAB-PNP: 94% intact after 72 h in human plasma.

Indicates robust systemic stability for the scaffold.

Verify stability of final ADC construct.

Evidence Dimension	Plasma Stability (in vitro)
Target Compound Data	Class-level inference: >90% intact after 7 days in human plasma at 37°C.
Comparator Or Baseline	Non-cleavable linkers (e.g., thioether or SMCC)
Quantified Difference	Qualitative equivalence: Comparable stability to non-cleavable linkers, yet retains intracellular cleavability.
Conditions	In vitro incubation in human plasma; data extrapolated from published studies on the Val-Cit-PABC motif.

Why This Matters

This class-level plasma stability profile is a key selection criterion for ADC development, as it directly correlates with reduced off-target toxicity and improved in vivo therapeutic index.

• [1] Doronina, S. O., et al. "Development of potent monoclonal antibody auristatin conjugates for cancer therapy." Nature Biotechnology 21.7 (2003): 778-784. View Source

Cathepsin B-Mediated Payload Release

The Val-Cit dipeptide sequence is specifically recognized and cleaved by cathepsin B, a cysteine protease predominantly localized within lysosomes. While direct kcat/Km values for Alkyne-Val-Cit-PAB-PNP are not publicly reported, the Val-Cit-PAB motif typically exhibits a cleavage half-life (t1/2) of approximately 10-15 minutes in the presence of recombinant cathepsin B at pH 5.0 (lysosomal pH) [1]. This rapid intracellular cleavage ensures efficient and timely release of the conjugated payload within target cancer cells, while remaining inert in the neutral pH of the systemic circulation.

Cathepsin B cleavage

Cross-study

Analog Mal-PEG2-Val-Cit-PAB-PNP: t₁/₂ = 4.2 h under lysosomal conditions.

Supports rapid intracellular payload release.

Alkyne derivative expected to perform comparably; validate in target cell line.

Evidence Dimension	Enzymatic Cleavage Rate
Target Compound Data	Class-level inference: t1/2 ≈ 10-15 min in presence of cathepsin B at pH 5.0.
Comparator Or Baseline	Non-cleavable linkers (e.g., SMCC)
Quantified Difference	Qualitative difference: Rapid, specific intracellular cleavage (Target) vs. no cleavage (Comparator).
Conditions	In vitro enzymatic assay with recombinant cathepsin B at lysosomal pH.

Why This Matters

This differential cleavage kinetics profile is the mechanistic basis for the tumor-selective cytotoxicity of Val-Cit-based ADCs, directly impacting efficacy and reducing systemic toxicity.

• [1] Doronina, S. O., et al. "Development of potent monoclonal antibody auristatin conjugates for cancer therapy." Nature Biotechnology 21.7 (2003): 778-784. View Source

Alkyne-Val-Cit-PAB-PNP: Key Application Scenarios

Site-Specific ADC Construction via CuAAC Click Chemistry

For research groups and CDMOs developing next-generation ADCs with precisely controlled drug-to-antibody ratios (DAR), Alkyne-Val-Cit-PAB-PNP is the linker of choice. It enables efficient strain-promoted azide-alkyne cycloaddition (SPAAC) to antibodies engineered with site-specific azide-bearing unnatural amino acids or glycan modifications. This yields homogeneous ADC populations (e.g., DAR 2 or 4) with predictable pharmacokinetic properties, a key advantage over heterogeneous mixtures obtained with maleimide-based linkers .

Building Modular Drug-Linker Libraries for ADC Optimization

Researchers building activatable imaging probes for in vivo or in vitro applications benefit from the modular design. The alkyne can be conjugated to an azide-modified targeting ligand (e.g., peptide, antibody fragment), while the PNP ester can be reacted with a fluorophore-amine or biotin-amine. The resulting probe remains intact and non-fluorescent (if using a quencher-fluorophore pair) until internalized into cathepsin B-expressing cells, at which point the Val-Cit linker is cleaved to release the active reporter .

Precursor for Advanced ADC Linker-Payloads and Bioconjugation Tools

For process development scientists, the orthogonal reactivity of the alkyne and PNP ester simplifies multi-step conjugation workflows. The PNP ester can be used first to conjugate a hydrophobic cytotoxic payload (e.g., MMAE) in an organic solvent, followed by purification of the drug-linker intermediate. This intermediate is then conjugated to an azide-modified antibody under aqueous, bioorthogonal conditions. This sequential, high-yielding approach minimizes antibody aggregation and improves overall process robustness compared to direct aqueous coupling of maleimide drug-linkers to reduced antibodies .

Homogeneous ADCs with Improved Pharmacokinetics

The terminal alkyne group provides a versatile platform for building more complex architectures. For example, the alkyne can be used to attach the ADC to a nanoparticle, dendrimer, or another functional moiety (e.g., a second payload or a pharmacokinetic modulator) via click chemistry, while the PNP ester is reserved for the primary cytotoxic drug. This enables the construction of multi-functional therapeutics that are difficult to achieve with simpler, single-functional linkers .

Application

Selection Property

Validation Focus

Site-specific ADC construction

Alkyne-azide click handle, PNP active ester

DAR homogeneity, conjugation site control

Modular drug-linker libraries

Orthogonal alkyne/PNP reactivity

Library synthesis efficiency, payload screening

Advanced bioconjugation tools

Versatile alkyne handle for probe attachment

Cleavable probe design, linker-payload modularity

Homogeneous ADC pharmacokinetics

Site-specific conjugation, defined DAR

Pharmacokinetic consistency, DAR distribution review